Cas no 4431-83-8 (Bis(2-methoxyethoxy)methane)

• Product Name: Bis(2-methoxyethoxy)methane
• CAS No: 4431-83-8
• MF: C₇H₁₆O₄
• MW: 164.199542999268
• MDL: MFCD00043945
• CID: 85043
• Update Time: 2026-05-14

Bis(2-methoxyethoxy)methane Chemical and Physical Properties

Names and Identifiers

• Bis(2-methoxyethoxy)methane
• Formaldehyde 2-methoxyethyl acetal~2,5,7,10-Tetraoxaundecane
• 1-methoxy-2-(2-methoxyethoxymethoxy)ethane
• 2,5,7,10-Tetraoxaundecane
• 2,7,10-Tetraoxaundecane
• Bis-(2-methoxy-aethoxy)-methan
• Formaldehyd-[bis-(2-methoxy-aethyl)-acetal]
• formaldehyde-[bis-(2-methoxy-ethyl)-acetal]

• MDL： MFCD00043945
• Inchi： InChI=1S/C7H16O4/c1-8-3-5-10-7-11-6-4-9-2/h3-7H2,1-2H3
• InChI Key： QWRBKBNCFWPVJX-UHFFFAOYSA-N
• SMILES： COCCOCOCCOC
• BRN： 1700087

Computed Properties

• Exact Mass: 164.10500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: colorless liquid
• Density: 0,995 g/cm3
• Boiling Point: 60°C 1,5mm
• Flash Point: 60°C/1.5mm
• Refractive Index: 1.4140
• Water Partition Coefficient: Fully miscible in water.
• PSA: 36.92000
• LogP: 0.26990
• Solubility: Uncertain

Bis(2-methoxyethoxy)methane Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25